Cas no 91578-93-7 (2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol
• CAS No: 91578-93-7
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 4664965
• PubChem ID: 13838884
• Update Time: 2025-06-15

2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-methoxy-α-[[(phenylmethyl)amino]methyl]-
• 2-(Benzylamino)-1-(3-methoxyphenyl)ethan-1-ol
• 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C16H19NO2/c1-19-15-9-5-8-14(10-15)16(18)12-17-11-13-6-3-2-4-7-13/h2-10,16-18H,11-12H2,1H3
• InChI Key： MJTYNPILNLIVAJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)(O)CNCC1C=CC=CC=1

Additional information on 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol

Introduction to 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 91578-93-7)

2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 91578-93-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzylamino group and a 3-methoxyphenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of these functional groups suggests a versatile chemical profile, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The compound's structure, comprising an ethanol backbone linked to a benzylamino substituent and a 3-methoxyphenyl ring, positions it as a candidate for various pharmacological applications. The benzylamino group is often associated with enhancing binding affinity and stability in drug molecules, while the 3-methoxyphenyl ring introduces hydrophobicity and electronic modulation, which are critical factors in molecular recognition processes. Such features make 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in molecules that incorporate both amino and methoxy-substituted aromatic rings, as these structural motifs are frequently found in bioactive natural products and lead compounds. The synthesis of 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields.

One of the most compelling aspects of 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol is its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its derivatives for their potential roles in modulating various biological pathways. For instance, modifications to the benzylamino group could lead to compounds with enhanced solubility or bioavailability, while alterations to the 3-methoxyphenyl ring might fine-tune receptor binding properties. These possibilities underscore the compound's significance in medicinal chemistry.

The pharmacological profile of 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol has been the focus of several preclinical studies. Initial investigations suggest that this compound exhibits promising interactions with certain enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegeneration. By leveraging computational modeling techniques like molecular docking and virtual screening, researchers have identified specific targets where this molecule might exert its effects. These findings provide a strong rationale for further exploration of its pharmacological potential.

Moreover, the synthesis of analogs of 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol has been facilitated by the development of novel synthetic routes that enhance efficiency and scalability. These advancements have enabled the production of larger libraries of derivatives for high-throughput screening (HTS). HTS is a critical tool in modern drug discovery, allowing researchers to rapidly assess the biological activity of numerous compounds simultaneously. The ability to generate diverse structural variants of this scaffold has significantly accelerated the search for new therapeutic leads.

In conclusion, 2-(benzylamino)-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 91578-93-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its benzylamino and 3-methoxyphenyl groups provide a rich foundation for synthetic elaboration and pharmacological exploration. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation medicines.